Cas no 160647-73-4 ((3-Aminophenyl)(4-methylpiperazin-1-yl)methanone)

• Product Name: (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone
• CAS No: 160647-73-4
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD09045556
• CID: 1027652
• PubChem ID: 329775569
• Update Time: 2025-09-28

(3-Aminophenyl)(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone
• (3-Aminophenyl)(4-methyl-1-piperazinyl)methanone
• (3-aminophenyl)-(4-methylpiperazin-1-yl)methanone
• 3-[(4-Methyl-1-piperazinyl)carbonyl]aniline
• 3-[(4-methyl-1-piperazinyl)carbonyl]aniline(SALTDATA: FREE)
• 3-aminophenyl 4-methylpiperazinyl ketone
• ARONIS014971
• OTAVA-BB 975320
• AKOS BBV-009850
• (3-Aminophenyl)
• UKRORGSYN-BB BBV-009850
• {3-[(4-methylpiperazin-1-yl)carbonyl]phenyl}amine
• AKOS000111611
• 3-(4-methylpiperazine-1-carbonyl)aniline
• AB87245
• F80174
• CS-0312891
• DA-18568
• (3-Amino-phenyl)-(4-methyl-piperazin-1-yl)-methanone
• DTXSID00588232
• 160647-73-4
• MFCD09045556
• STK948184
• 3-[(4-Methyl-1-piperazinyl)carbonyl]aniline, AldrichCPR
• SCHEMBL520565
• ZULOTYWZYPALJU-UHFFFAOYSA-N
• 3-[(4-methylpiperazin-1-yl)carbonyl]aniline
• ALBB-012031

• MDL： MFCD09045556
• Inchi： 1S/C12H17N3O/c1-14-5-7-15(8-6-14)12(16)10-3-2-4-11(13)9-10/h2-4,9H,5-8,13H2,1H3
• InChI Key： ZULOTYWZYPALJU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)N1CCN(C)CC1

Computed Properties

• Exact Mass: 219.13700
• Monoisotopic Mass: 219.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 49.6A^2

Experimental Properties

• Density: 1.167
• Boiling Point: 410.047°C at 760 mmHg
• Flash Point: 201.789°C
• Refractive Index: 1.599
• PSA: 49.57000
• LogP: 1.11340

(3-Aminophenyl)(4-methylpiperazin-1-yl)methanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone

Compound CAS No. 160647-73-4: (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone

The compound (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone (CAS No. 160647-73-4) is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines an aminophenyl group with a methylpiperazinyl group, connected via a methanone linker. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like piperazines in drug design. The 4-methylpiperazin-1-yl group in this compound is particularly noteworthy, as it contributes to the molecule's stability and bioavailability. Piperazine derivatives are widely explored for their ability to interact with biological targets, such as enzymes and receptors, making them promising candidates for therapeutic applications.

The 3-aminophenyl group introduces additional functionality to the molecule, enhancing its potential for further chemical modifications. Amino groups are known for their ability to participate in hydrogen bonding, which is crucial for molecular recognition and binding affinity in biological systems. This feature makes (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone a versatile building block for constructing more complex molecules with tailored pharmacological properties.

Research into the synthesis of this compound has focused on optimizing reaction conditions to achieve high yields and purity. The use of advanced catalytic methods and green chemistry principles has been emphasized to minimize environmental impact. For instance, recent studies have employed microwave-assisted synthesis to accelerate reaction rates and improve product quality, demonstrating the commitment to sustainable chemical practices.

In terms of biological activity, (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone has shown promise in preliminary assays targeting various disease states. Its ability to modulate key signaling pathways makes it a candidate for the development of treatments for conditions such as cancer, neurodegenerative diseases, and inflammation. Collaborative efforts between academic institutions and pharmaceutical companies have furthered our understanding of its mechanism of action and therapeutic potential.

The structural versatility of this compound also lends itself well to combinatorial chemistry approaches. By modifying the substituents on the phenyl or piperazine rings, researchers can generate libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds with improved potency and selectivity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the compound's identity and characterize its physicochemical properties. These analyses provide critical data for understanding its behavior in different environments, which is essential for both laboratory studies and industrial applications.

In conclusion, (3-Aminophenyl)(4-methylpiperazin-1-yl)methanone (CAS No. 160647-73-4) represents a significant advancement in organic synthesis with broad implications for drug discovery and development. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool in the pursuit of innovative therapeutic solutions.